3-(3-aminopyrrolidin-1-yl)pyrazin-2(1H)-one

• IUPAC Name: 3-(3-aminopyrrolidin-1-yl)-1H-pyrazin-2-one
• InChI: InChI=1S/C8H12N4O/c9-6-1-4-12(5-6)7-8(13)11-3-2-10-7/h2-3,6H,1,4-5,9H2,(H,11,13)
• InChI Key: VMJCDHRUHCFCCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C2=NC=CNC2=O
• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol

Description

3-(3-aminopyrrolidin-1-yl)pyrazin-2(1H)-one, also known as 3-AP, is an aminopyrazinone derivative that has attracted attention from the scientific community due to its diverse range of potential applications. 3-AP is a small molecule that has been studied for its ability to act as a ligand for various enzymes and receptors, as well as its potential therapeutic applications. This molecule has been studied for its ability to act as a ligand for various enzymes and receptors, as well as its potential therapeutic applications.

Scientific Research Applications

Hydrogenation and Synthesis

• Hydrogenation processes involving methyl esters of 1H-pyrazoline-3-carboxylic acid can lead to derivatives of 3-aminopyrrolidin-2-one. This process, which predominantly yields the trans isomer, highlights the potential use of 3-aminopyrrolidin-1-yl pyrazin-2(1H)-one in synthetic chemistry (Gorpinchenko et al., 2009).

Nitrogen-Containing Compounds in Pharmaceuticals and Agrochemicals

• As a nitrogen-containing compound, 3-aminopyrrolidin-1-yl pyrazin-2(1H)-one is part of a class of chemicals integral to the structure of pharmaceuticals and agrochemicals due to their high biological activities. This emphasizes its potential importance in these industries (Higashio & Shoji, 2004).

Catalyst and Reaction Conditions in Synthesis

• In studies on synthesis, this compound is involved in reactions catalyzed by Rh(II), showcasing its role in the production of various heterocyclic compounds, particularly in the context of switchable synthesis techniques (Rostovskii et al., 2017).

Structural Characterization and Molecular Docking

• Research on polymorphs of related compounds demonstrates the potential of 3-aminopyrrolidin-1-yl pyrazin-2(1H)-one in structural characterization and molecular docking studies, which are crucial in the development of new pharmaceuticals (Böck et al., 2020).

Synthesis of Pyrazole Derivatives

• The compound is also relevant in the synthesis of various pyrazole derivatives, which have a range of applications in medicinal chemistry, further highlighting its versatility in pharmaceutical research (Kitawat & Singh, 2014).

Mechanism of Action

Target of Action

• FGFRs play a crucial role in various cellular processes, including organ development, cell proliferation, migration, and angiogenesis .

Mode of Action

• Abnormal FGFR activation due to mutations or amplification contributes to cancer progression and resistance to therapy .

Biochemical Pathways

• Dysregulation of these pathways can impact cancer initiation and progression .

Result of Action

• It also suppresses cell migration and invasion, which are critical for cancer metastasis .

Biochemical Analysis

Cellular Effects

The effects of 3-(3-aminopyrrolidin-1-yl)pyrazin-2(1H)-one on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been shown to affect the fibroblast growth factor receptor (FGFR) signaling pathway, which is essential for cell proliferation and migration . Additionally, it can induce apoptosis in certain cancer cell lines, highlighting its potential as an anti-cancer agent.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, the compound’s interaction with FGFR results in the inhibition of downstream signaling pathways such as RAS-MEK-ERK and PI3K-Akt . These interactions lead to changes in gene expression, ultimately affecting cellular functions and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but its efficacy may decrease over time due to degradation . Long-term exposure to the compound can lead to sustained inhibition of target enzymes and prolonged effects on cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects without significant toxicity. At higher doses, toxic or adverse effects may be observed. For example, high doses of the compound can lead to liver toxicity and other adverse effects in animal models . Understanding the dosage effects is crucial for determining the compound’s therapeutic window and safety profile.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. The compound’s metabolism can lead to the formation of active or inactive metabolites, which can further influence its biological activity . Additionally, the compound’s effects on metabolic flux and metabolite levels are important for understanding its overall impact on cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can influence its efficacy and toxicity, making it essential to understand its transport mechanisms.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization can affect its interactions with biomolecules and its overall biological activity.